Cas no 1514247-58-5 (3-(4-Bromothiophen-3-yl)butan-2-ol)
3-(4-Bromothiophen-3-yl)butan-2-ol Chemical and Physical Properties
Names and Identifiers
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- AKOS018637365
- 3-(4-BROMOTHIOPHEN-3-YL)BUTAN-2-OL
- 1514247-58-5
- EN300-1637400
- 3-Thiopheneethanol, 4-bromo-α,β-dimethyl-
- 3-(4-Bromothiophen-3-yl)butan-2-ol
-
- Inchi: 1S/C8H11BrOS/c1-5(6(2)10)7-3-11-4-8(7)9/h3-6,10H,1-2H3
- InChI Key: RZLJWJOICXFMNT-UHFFFAOYSA-N
- SMILES: BrC1=CSC=C1C(C)C(C)O
Computed Properties
- Exact Mass: 233.97140g/mol
- Monoisotopic Mass: 233.97140g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 48.5Ų
Experimental Properties
- Density: 1.473±0.06 g/cm3(Predicted)
- Boiling Point: 294.2±25.0 °C(Predicted)
- pka: 14.69±0.20(Predicted)
3-(4-Bromothiophen-3-yl)butan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1637400-0.05g |
3-(4-bromothiophen-3-yl)butan-2-ol |
1514247-58-5 | 0.05g |
$1032.0 | 2023-06-04 | ||
| Enamine | EN300-1637400-0.1g |
3-(4-bromothiophen-3-yl)butan-2-ol |
1514247-58-5 | 0.1g |
$1081.0 | 2023-06-04 | ||
| Enamine | EN300-1637400-0.25g |
3-(4-bromothiophen-3-yl)butan-2-ol |
1514247-58-5 | 0.25g |
$1131.0 | 2023-06-04 | ||
| Enamine | EN300-1637400-0.5g |
3-(4-bromothiophen-3-yl)butan-2-ol |
1514247-58-5 | 0.5g |
$1180.0 | 2023-06-04 | ||
| Enamine | EN300-1637400-1.0g |
3-(4-bromothiophen-3-yl)butan-2-ol |
1514247-58-5 | 1g |
$1229.0 | 2023-06-04 | ||
| Enamine | EN300-1637400-2.5g |
3-(4-bromothiophen-3-yl)butan-2-ol |
1514247-58-5 | 2.5g |
$2408.0 | 2023-06-04 | ||
| Enamine | EN300-1637400-5.0g |
3-(4-bromothiophen-3-yl)butan-2-ol |
1514247-58-5 | 5g |
$3562.0 | 2023-06-04 | ||
| Enamine | EN300-1637400-10.0g |
3-(4-bromothiophen-3-yl)butan-2-ol |
1514247-58-5 | 10g |
$5283.0 | 2023-06-04 | ||
| Enamine | EN300-1637400-50mg |
3-(4-bromothiophen-3-yl)butan-2-ol |
1514247-58-5 | 50mg |
$707.0 | 2023-09-22 | ||
| Enamine | EN300-1637400-100mg |
3-(4-bromothiophen-3-yl)butan-2-ol |
1514247-58-5 | 100mg |
$741.0 | 2023-09-22 |
3-(4-Bromothiophen-3-yl)butan-2-ol Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 3-(4-Bromothiophen-3-yl)butan-2-ol
Research Update on 3-(4-Bromothiophen-3-yl)butan-2-ol (CAS: 1514247-58-5) in Chemical Biology and Pharmaceutical Applications
Recent studies on the compound 3-(4-Bromothiophen-3-yl)butan-2-ol (CAS: 1514247-58-5) have highlighted its growing significance in chemical biology and pharmaceutical research. This compound, characterized by a bromothiophene moiety and a butanol side chain, has emerged as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable scaffold for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The bromine atom at the 4-position of the thiophene ring offers a reactive site for further functionalization, enabling diverse chemical modifications to optimize pharmacological properties.
A 2023 study published in the Journal of Medicinal Chemistry explored the role of 3-(4-Bromothiophen-3-yl)butan-2-ol as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized palladium-catalyzed cross-coupling reactions to introduce various heterocyclic groups at the bromine site, resulting in compounds with enhanced selectivity and potency against BTK. The study reported a lead compound derived from this scaffold exhibiting nanomolar IC50 values in enzymatic assays and promising efficacy in preclinical models of autoimmune diseases. These findings underscore the potential of 1514247-58-5 as a building block for next-generation kinase-targeted therapies.
In parallel research, the compound's application in anti-inflammatory drug development was investigated through its conversion to thiophene-based prostaglandin analogs. A team from the University of Cambridge demonstrated that structural derivatives of 3-(4-Bromothiophen-3-yl)butan-2-ol could modulate COX-2 activity with reduced gastrointestinal toxicity compared to traditional NSAIDs. Nuclear magnetic resonance (NMR) studies revealed that the bromothiophene core contributes to optimal spatial orientation for target binding, while the hydroxyl group facilitates favorable pharmacokinetic properties. These results, published in ACS Pharmacology & Translational Science, suggest new avenues for designing safer anti-inflammatory agents.
The synthetic accessibility of 1514247-58-5 has also been improved through recent methodological advances. A 2024 Nature Protocols article detailed an optimized, scalable synthesis route using continuous flow chemistry, achieving 85% yield with excellent purity (>99%). This technological innovation addresses previous challenges in large-scale production, making the compound more accessible for medicinal chemistry programs. The protocol emphasizes green chemistry principles by minimizing organic solvent use and reducing energy consumption, aligning with current trends in sustainable pharmaceutical manufacturing.
Emerging safety and toxicology data indicate that 3-(4-Bromothiophen-3-yl)butan-2-ol exhibits favorable ADME (absorption, distribution, metabolism, and excretion) profiles in rodent models. A comprehensive toxicokinetic study conducted by the European Medicines Agency showed no significant organ toxicity at therapeutic doses, with rapid clearance and minimal bioaccumulation. These characteristics, combined with its synthetic versatility, position this compound as an attractive starting point for hit-to-lead optimization campaigns in multiple therapeutic areas.
Looking forward, the research community anticipates expanded applications of 1514247-58-5 in targeted protein degradation and PROTAC (proteolysis targeting chimera) development. Preliminary computational modeling suggests that the bromothiophene moiety could serve as an effective linker in bifunctional molecules designed to recruit E3 ubiquitin ligases. Several pharmaceutical companies have included derivatives of this compound in their early-stage oncology pipelines, with clinical trials expected to begin in 2025. The continued exploration of this chemical scaffold demonstrates its enduring value in bridging chemical biology with therapeutic innovation.
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